Cas no 2060026-98-2 (6-(4-cyanophenyl)-2-fluoropyridine-3-sulfonyl fluoride)

• Product Name: 6-(4-cyanophenyl)-2-fluoropyridine-3-sulfonyl fluoride
• CAS No: 2060026-98-2
• MF: C₁₂H₆F₂N₂O₂S
• MW: 280.250048160553
• MDL: MFCD30499865
• CID: 5212407
• PubChem ID: 125453200
• Update Time: 2025-11-06

6-(4-cyanophenyl)-2-fluoropyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• CID 125453200
• 3-Pyridinesulfonyl fluoride, 6-(4-cyanophenyl)-2-fluoro-
• 6-(4-cyanophenyl)-2-fluoropyridine-3-sulfonyl fluoride

• MDL： MFCD30499865
• Inchi： 1S/C12H6F2N2O2S/c13-12-11(19(14,17)18)6-5-10(16-12)9-3-1-8(7-15)2-4-9/h1-6H
• InChI Key： SIAKYVUALSDJRM-UHFFFAOYSA-N
• SMILES： C1(F)=NC(C2=CC=C(C#N)C=C2)=CC=C1S(F)(=O)=O

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 425.4±45.0 °C(Predicted)
• pka: -6.49±0.25(Predicted)

Additional information on 6-(4-cyanophenyl)-2-fluoropyridine-3-sulfonyl fluoride

6-(4-Cyanophenyl)-2-Fluoropyridine-3-Sulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No 2060026-98-2, commonly referred to as 6-(4-cyanophenyl)-2-fluoropyridine-3-sulfonyl fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is notable for its unique structural features and its potential applications in advanced chemical technologies. In this article, we will delve into the properties, synthesis, applications, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular structure of 6-(4-cyanophenyl)-2-fluoropyridine-3-sulfonyl fluoride is characterized by a pyridine ring substituted with a fluorine atom at position 2, a sulfonyl fluoride group at position 3, and a 4-cyanophenyl group at position 6. This arrangement confers the molecule with a combination of electronic and steric properties that make it highly versatile in various chemical reactions. The presence of the sulfonyl fluoride group introduces electrophilic character, enabling it to participate in nucleophilic substitutions. Meanwhile, the cyanophenyl group contributes to the molecule's aromaticity and potential for conjugation, which can influence its reactivity and stability.

Recent studies have highlighted the importance of such heterocyclic compounds in the development of new materials and pharmaceutical agents. For instance, researchers have explored the use of similar sulfonyl fluoride derivatives in the synthesis of bioactive molecules targeting specific biological pathways. The compound's ability to undergo various transformations, such as nucleophilic aromatic substitution and coupling reactions, has made it a valuable building block in organic synthesis.

Synthesis and Characterization

The synthesis of 6-(4-cyanophenyl)-2-fluoropyridine-3-sulfonyl fluoride typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the substitution of a suitable precursor with a sulfonyl chloride group followed by fluorination to introduce the sulfonyl fluoride functionality. The introduction of the 4-cyanophenyl group is often achieved through coupling reactions or Friedel-Crafts alkylation, depending on the specific precursor used.

Characterization of this compound is typically carried out using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These methods allow for precise determination of the molecular structure and confirmation of the substituent positions. Additionally, X-ray crystallography has been employed to study the solid-state structure of this compound, providing insights into its packing behavior and intermolecular interactions.

Applications in Research and Industry

The applications of 6-(4-cyanophenyl)-2-fluoropyridine-3-sulfonyl fluoride span across various domains. In materials science, this compound has been investigated for its potential as a precursor in the synthesis of advanced polymers and high-performance materials. Its ability to undergo controlled polymerization under specific conditions makes it a promising candidate for developing materials with tailored properties.

In pharmacology, this compound has been explored as a lead molecule in drug discovery programs targeting various therapeutic areas. The sulfonyl fluoride group is particularly interesting due to its potential as a bioisostere or as a site for further functionalization to enhance bioavailability or target specificity. Recent research has focused on modifying this compound to improve its pharmacokinetic properties while retaining its biological activity.

Moreover, 6-(4-cyanophenyl)-2-fluoropyridine-3-sulfonyl fluoride has found applications in catalysis as well. Its ability to act as an electrophilic catalyst in certain reactions has been leveraged in asymmetric synthesis and enantioselective processes. This highlights its versatility as both a substrate and a reagent in chemical transformations.

Recent Research Findings

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity patterns of 6-(4-cyanophenyl)-2-fluoropyridine-3-sulfonyl fluoride. Using density functional theory (DFT) calculations, researchers have mapped out the molecular orbitals responsible for its reactivity in different reaction environments. These studies have revealed that the electron-withdrawing effects of both the fluorine atom and the sulfonyl fluoride group significantly influence the molecule's electrophilicity.

In addition to computational studies, experimental work has focused on optimizing reaction conditions for large-scale synthesis of this compound. Green chemistry approaches have been adopted to minimize waste generation and improve sustainability. For example, solvent-free reaction conditions or catalytic systems have been developed to enhance yield while reducing environmental impact.

Another area of active research involves exploring the biodegradation pathways of 6-(4-cyanophenyl)-2-fluoropyridine-3-sulfonyl fluoride under various environmental conditions. Understanding how this compound interacts with natural ecosystems is crucial for assessing its environmental impact and ensuring safe handling practices.

Toxicological Considerations

Safety Data Sheets (SDS)

Hazard Identification

Hazard Statements